2-(2-chloro-6-ethoxy-4-formylphenoxy)-N-phenylacetamide

• IUPAC Name: 2-(2-chloro-6-ethoxy-4-formylphenoxy)-N-phenylacetamide
• InChI: InChI=1S/C17H16ClNO4/c1-2-22-15-9-12(10-20)8-14(18)17(15)23-11-16(21)19-13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H,19,21)
• InChI Key: QWBXBDHDUKLJRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=O)Cl)OCC(=O)NC2=CC=CC=C2
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

2-(2-Chloro-6-ethoxy-4-formylphenoxy)-N-phenylacetamide, also known as CEFAP, is a widely studied compound which has a variety of applications in both scientific research and laboratory experiments. It is a white, crystalline solid which has a molecular weight of 293.7 g/mol and a melting point of 130-132°C. CEFAP is a derivative of the phenoxyacetic acid family and is a widely used building block for organic synthesis.

Scientific Research Applications

Radiosynthesis of Herbicides

• (Latli & Casida, 1995) explored the radiosynthesis of chloroacetanilide herbicides. These herbicides are significant for studying their metabolism and mode of action in agricultural settings.

Metabolism Studies in Liver Microsomes

• Research by (Coleman et al., 2000) focused on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes. This study is crucial for understanding the biotransformation and potential toxicological impacts of these compounds.

Inhibition of Fatty Acid Synthesis in Algae

• The inhibition of fatty acid synthesis in green algae by chloroacetamides was studied by (Weisshaar & Böger, 1989). These findings have implications for the use of herbicides in aquatic environments and their effect on non-target organisms.

Synthesis and Gastroprokinetic Activity

• A study by (Kalo et al., 1995) investigated the synthesis and gastroprokinetic activity of related compounds. This research contributes to the development of medications that can enhance gastrointestinal motility.